4-[({[3-(phenoxymethyl)benzoyl]amino}carbonothioyl)amino]benzoic acid

• IUPAC Name: 4-[[3-(phenoxymethyl)benzoyl]carbamothioylamino]benzoic acid
• InChI: InChI=1S/C22H18N2O4S/c25-20(24-22(29)23-18-11-9-16(10-12-18)21(26)27)17-6-4-5-15(13-17)14-28-19-7-2-1-3-8-19/h1-13H,14H2,(H,26,27)(H2,23,24,25,29)
• InChI Key: BUAMTDHTXZNPGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)NC(=S)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C22H18N2O4S
• DSSTOX Substance ID: DTXSID90361677
• Molecular Weight: 406.5 g/mol
• CAS RN: 530137-66-7

Description

The compound “4-[({[3-(phenoxymethyl)benzoyl]amino}carbonothioyl)amino]benzoic acid” is a complex organic molecule. It contains several functional groups, including a phenoxymethyl group, a benzoyl group, an amino group, a carbonothioyl group, and a carboxylic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the phenoxymethyl group could potentially be introduced through a Friedel-Crafts alkylation. The benzoyl group might be introduced through a similar reaction, or possibly through a condensation reaction. The amino groups and the carbonothioyl group would likely require more specialized reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. Each of these groups would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups it contains. For example, the amino groups might participate in acid-base reactions, while the carbonothioyl group could potentially undergo redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group would likely make the compound acidic, and the phenoxymethyl group could potentially make the compound somewhat hydrophobic.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Compounds with similar functional groups are often used in the development of pharmaceuticals, so it’s possible that this compound could have medicinal applications.